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Compound of Interest

Compound Name: Glycidyldiethylamine

Cat. No.: B1347072 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Glycidyldiethylamine, a versatile

chemical compound with applications in various fields of chemical synthesis and materials

science. This document outlines its core physicochemical properties, synthesis protocols, and

potential applications, presented in a format tailored for research and development

professionals.

Core Physicochemical Properties
Glycidyldiethylamine, also known as N,N-Diethylglycidylamine, is a substituted epoxide. Its

chemical structure features a reactive epoxy ring and a diethylamino group, making it a

valuable building block in organic synthesis.
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Property Value Source

Molecular Formula C₇H₁₅NO [1][2]

Molecular Weight 129.20 g/mol [1][2]

IUPAC Name
N-ethyl-N-(oxiran-2-

ylmethyl)ethanamine
[1]

CAS Number 2917-91-1 [1]

Appearance Liquid

Synonyms

Diethyl(oxiran-2-

ylmethyl)amine, 1-

Diethylamino-2,3-

epoxypropane

[2]

Synthesis of Glycidydiethylamine
A common method for the synthesis of glycidyl amines involves a two-step process. The first

step is the reaction of an amine with an epihalohydrin, such as epichlorohydrin, to form an

intermediate. This is followed by a dehydrohalogenation step to form the final epoxide ring.

A general synthesis route for glycidyl amines involves reacting an organic amine with propylene

chloride to form an intermediate, which is then oxidized.[3][4]
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Caption: A logical workflow for the synthesis of Glycidyldiethylamine.
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Experimental Protocols
3.1. Synthesis of Glycidyldiethylamine

This protocol is a representative example for the synthesis of glycidyl amines and should be

adapted and optimized based on laboratory conditions and safety assessments.

Materials:

Diethylamine

Epichlorohydrin

Sodium hydroxide (NaOH)

Anhydrous solvent (e.g., diethyl ether or dichloromethane)

Deionized water

Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve

diethylamine in the chosen anhydrous solvent under an inert atmosphere (e.g., nitrogen).

Cool the reaction mixture in an ice bath.

Add epichlorohydrin dropwise to the cooled solution while maintaining the temperature

below 10°C.

After the addition is complete, allow the reaction to stir at room temperature for several

hours to form the chlorohydrin intermediate.

Prepare a solution of sodium hydroxide in water and cool it in an ice bath.

Slowly add the cooled NaOH solution to the reaction mixture to induce ring closure

(dehydrohalogenation).
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After the addition, continue stirring for an additional period to ensure complete reaction.

Transfer the reaction mixture to a separatory funnel and separate the organic layer.

Wash the organic layer with deionized water and then with brine.

Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄).

Filter off the drying agent and remove the solvent under reduced pressure using a rotary

evaporator.

Purify the crude product by vacuum distillation to obtain pure Glycidyldiethylamine.

3.2. Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can be used to confirm

the structure of the synthesized product by identifying the characteristic chemical shifts and

coupling constants of the protons and carbons in the molecule.

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR can be used to identify the functional

groups present, particularly the characteristic vibrational frequencies of the epoxide ring and

the C-N bonds.

Mass Spectrometry (MS): MS can be used to determine the molecular weight of the product

and to analyze its fragmentation pattern, further confirming its identity.

Applications in Polymer Chemistry
Glycidyldiethylamine can be used as a monomer in polymerization reactions. For example, it

can undergo anionic ring-opening polymerization with ethylene oxide to synthesize diblock or

gradient copolymers.[5] These copolymers may exhibit interesting properties, such as

thermoresponsiveness.[5]

Experimental Workflow for Polymer Synthesis using Glycidyldiethylamine
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Caption: A workflow for copolymer synthesis using Glycidyldiethylamine.

Safety and Handling
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As with any chemical reagent, proper safety precautions should be taken when handling

Glycidyldiethylamine. It is important to consult the safety data sheet (SDS) before use.[6][7]

[8][9]

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

gloves, and a lab coat.[6][7]

Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of

vapors.[6] Keep away from heat, sparks, and open flames.[6][8]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[6]

Disposal: Dispose of waste in accordance with local, state, and federal regulations.[6][7]

Conclusion
Glycidyldiethylamine is a valuable chemical intermediate with a unique combination of a

reactive epoxide ring and a tertiary amine. Its defined molecular weight and formula, coupled

with its reactivity, make it a useful monomer and building block in organic and polymer

chemistry. The protocols and data presented in this guide are intended to provide a foundation

for researchers and professionals working with this compound. As with all chemical procedures,

appropriate safety measures and experimental optimization are paramount.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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